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Compound of Interest

Compound Name: DEANO

Cat. No.: B1670524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of the nitric oxide (NO) donor, Diethylamine NONOate (DEANO). Adherence to these

guidelines is crucial for ensuring the stability and activity of DEANO for reproducible

experimental results.

Introduction
Diethylamine NONOate (DEANO) is a member of the NONOate class of compounds that

spontaneously release nitric oxide (NO) in a pH-dependent manner. It is a valuable tool in

biomedical research for studying the physiological and pathological effects of NO. Proper

preparation of stock solutions is the first critical step in any experiment involving DEANO.

Data Presentation
The following table summarizes the key quantitative data for DEANO.
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Property Value Source(s)

Molecular Formula C4H11N3O2 • C4H11N [1]

Formula Weight 206.3 g/mol [1][2]

Purity ≥98% [1][2]

Appearance Crystalline solid [2][3]

UV Maximum (λmax) 250 nm [1][2]

Solubility in Ethanol ~25 mg/mL [1][2][3][4]

Solubility in DMSO ~2 mg/mL [1][2][3][4]

Solubility in DMF ~2 mg/mL [1][2][3][4]

Solubility in PBS (pH 7.2) ~10 mg/mL [1][2][3]

Half-life at 37°C, pH 7.4 2 minutes [1]

Half-life at 22-25°C, pH 7.4 16 minutes [1]

NO Moles Released per Mole

of Parent Compound
1.5 moles [1]

Long-term Storage -80°C under nitrogen [2][3]

Stability at -80°C ≥ 2 years [1][2]

Experimental Protocols
Materials

Diethylamine NONOate (DEANO) solid

Anhydrous Ethanol, Dimethyl sulfoxide (DMSO), or Dimethylformamide (DMF)

Phosphate-buffered saline (PBS), pH 7.2

Inert gas (e.g., nitrogen or argon)

Sterile, amber microcentrifuge tubes or vials
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Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Protocol 1: Preparation of Organic Stock Solution
This protocol is recommended for preparing concentrated stock solutions for long-term storage.

Pre-weighing Preparation: Allow the sealed vial of DEANO to equilibrate to room

temperature before opening to prevent condensation of moisture, as the compound is

moisture-sensitive.[3]

Weighing: In a chemical fume hood, carefully weigh the desired amount of DEANO solid

using an analytical balance.

Solvent Addition: Add the appropriate volume of anhydrous organic solvent (ethanol, DMSO,

or DMF) to the DEANO solid to achieve the desired concentration. It is recommended to

purge the solvent with an inert gas before use.[2][5]

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber

vials. Purge the headspace of each vial with inert gas before sealing. Store the aliquots at

-80°C for long-term stability.[3][6]

Protocol 2: Preparation of Aqueous Stock Solution
This protocol is suitable for preparing DEANO solutions for immediate use in aqueous

experimental systems. Note that aqueous solutions are not recommended for long-term

storage.[2]

Weighing: Follow steps 1 and 2 from Protocol 1.

Solvent Addition: Directly dissolve the crystalline DEANO in cold (on ice) PBS (pH 7.2) to the

desired concentration.
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Dissolution: Gently vortex or pipette up and down to dissolve the solid completely.

Immediate Use: Use the freshly prepared aqueous solution immediately. It is not

recommended to store aqueous solutions for more than one day.[2]

Quality Control
The concentration of the DEANO stock solution can be verified by UV spectrophotometry.

DEANO has a characteristic UV absorbance at 250 nm.[3]

Mandatory Visualizations

Stock Solution Preparation Storage & Handling Experimental Application

Weigh DEANO Solid Dissolve in Solvent
(Organic or Aqueous) Vortex to Dissolve Aliquot into Vials Purge with Inert Gas Store at -80°C Dilute to Working
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Caption: Experimental workflow for DEANO stock solution preparation and use.
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Caption: Simplified signaling pathway of nitric oxide (NO) released from DEANO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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